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Compound of Interest

Compound Name: ML-00253764 hydrochloride

Cat. No.: B560307 Get Quote

For Research Use Only. Not for human or veterinary use.

Introduction
ML-00253764 hydrochloride is a potent and selective, non-peptide antagonist of the

melanocortin 4 receptor (MC4R).[1][2][3] As a brain-penetrant compound, it has been

investigated for its ability to counteract tumor-induced weight loss.[1][3] These application notes

provide detailed protocols for the preparation and subcutaneous administration of ML-
00253764 hydrochloride for pre-clinical research applications.

Compound Information
Property Value

Full Chemical Name

2-[2-[2-(5-Bromo-2-methoxyphenyl)ethyl]-3-

fluorophenyl]-4,5-dihydro-1H-imidazole,

monohydrochloride[2]

CAS Number 1706524-94-8[1][2][3]

Molecular Formula C₁₈H₁₈BrFN₂O · HCl[2]

Molecular Weight 413.71 g/mol [1][3]

Appearance Off-white to light yellow solid[1]

Purity ≥98%[3]
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In Vitro Activity
ML-00253764 hydrochloride demonstrates selectivity for the human melanocortin 4 receptor

(hMC4-R) over other melanocortin receptor subtypes.

Receptor IC₅₀ (µM)

hMC4-R 0.32[1]

hMC3-R 0.81[1]

hMC5-R 2.12[1]

The compound has been shown to decrease cyclic AMP (cAMP) production induced by

[NLE4,D-Phe7]-α-melanocyte stimulating hormone ([NDP]-α-MSH) in HEK293 cells expressing

MC4R.[1][2]

Solubility and Storage
Proper storage and handling are critical for maintaining the stability and activity of ML-
00253764 hydrochloride.

Solvent Solubility

Water Soluble to 10 mM[3]

DMSO Soluble to 100 mM[3]

DMF 30 mg/mL[2]

Ethanol 1 mg/mL[2]

Storage Conditions:

Solid: Store at 4°C, sealed and protected from moisture.[1]

Stock Solutions: Store at -20°C for up to 1 month or -80°C for up to 6 months.[1]
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Preparation of Dosing Solution for Subcutaneous
Injection
This protocol is based on a previously published in vivo study.[1]

Materials:

ML-00253764 hydrochloride powder

Polyethylene glycol 200 (PEG200)

Sterile saline (0.9% NaCl)

Sterile, light-protected microcentrifuge tubes or vials

Vortex mixer

Sterile syringes and needles

Procedure:

Vehicle Preparation: Prepare a 1:10 solution of polyethylene glycol 200 in sterile saline. For

example, to prepare 10 mL of vehicle, mix 1 mL of PEG200 with 9 mL of sterile saline.

Weighing: Accurately weigh the required amount of ML-00253764 hydrochloride powder

based on the desired final concentration and dosing volume.

Dissolution: Add the weighed powder to a sterile, light-protected container. Add the prepared

PEG200/saline vehicle to achieve the desired final concentration.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming may

be applied if necessary, but avoid excessive heat.

Sterilization: If required for the experimental model, the final solution can be sterile-filtered

through a 0.22 µm syringe filter.

Storage: Use the prepared dosing solution immediately or store it appropriately for short-

term use, protected from light.
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In Vivo Subcutaneous Administration Protocol (Mouse
Model)
This protocol is based on a study investigating the effect of ML-00253764 on tumor-induced

weight loss in mice.[1]

Animal Model:

CT-26 tumor-bearing BALB/c mice[1]

Dosing Regimen:

Dosage: 3, 10, or 30 mg/kg[1]

Frequency: Once daily[1]

Route of Administration: Subcutaneous (SC) injection[1]

Dosing Volume: 10 mL/kg[1]

Procedure:

Animal Handling: Acclimatize animals to the experimental conditions and handle them

according to approved institutional animal care and use committee (IACUC) protocols.

Dose Calculation: Calculate the volume of the dosing solution to be administered to each

animal based on its body weight and the desired dosage.

Injection Site: Identify a suitable subcutaneous injection site, typically in the dorsal flank

area.

Injection: Gently lift a fold of skin and insert the needle into the subcutaneous space.

Administer the calculated volume of the ML-00253764 hydrochloride solution.

Monitoring: Monitor the animals regularly for any adverse reactions at the injection site and

for overall health.
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Data Collection: Collect relevant data according to the experimental design, such as body

weight, tumor size, and food intake.[2][3]
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Caption: Antagonistic action of ML-00253764 on the MC4R signaling pathway.
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In Vivo Experimental Workflow
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Caption: Workflow for in vivo studies of ML-00253764.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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